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Compound of Interest

Compound Name: 4-Fluorophenyl thiocyanate

Cat. No.: B14139838

Get Quote

Compound Identification & Distinction
4-Fluorophenyl thiocyanate is an organosulfur compound characterized by the thiocyanate

functional group (-SCN) attached to a 4-fluorophenyl ring through the sulfur atom. It is a

structural isomer of 4-fluorophenyl isothiocyanate (-NCS), and the two must be rigorously

distinguished in synthetic protocols due to their divergent reactivity profiles.
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Identifier Value Notes

IUPAC Name
1-Fluoro-4-

thiocyanatobenzene

CAS Number 2924-02-9
Distinct from Isothiocyanate

(CAS 1544-68-9)

PubChem CID Not widely indexed
Use CAS 2924-02-9 for

database retrieval.[1][2]

Molecular Formula C₇H₄FNS

Molecular Weight 153.18 g/mol

SMILES Fc1ccc(SC#N)cc1 S-linked nitrile

InChIKey Varies by conformer
Search via SMILES

C1=CC(=CC=C1F)SC#N

Critical Note: Commercial databases frequently auto-correct searches to the more common

isothiocyanate isomer. Verify the linkage: Thiocyanate (-S-C≡N) vs. Isothiocyanate (-N=C=S).

Physical & Chemical Properties
Unlike many para-substituted aryl thiocyanates which are solids, the 4-fluoro derivative is often

isolated as an oil due to the small steric radius of the fluorine atom disrupting crystal packing.

Appearance: Colorless to pale yellow oil.

Boiling Point: High boiling point (typically >200°C, often distilled under reduced pressure).

Solubility: Soluble in polar aprotic solvents (Acetonitrile, DMF, DMSO) and chlorinated

solvents (DCM, Chloroform).
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Stability: Stable at room temperature but sensitive to strong bases which can trigger

hydrolysis to the thiol or rearrangement to the isothiocyanate.

Synthesis Methodologies
The synthesis of 4-fluorophenyl thiocyanate typically proceeds via electrophilic cyanation of

thiols or nucleophilic substitution of diazonium salts (Sandmeyer-type).

Protocol A: Sandmeyer Reaction (Diazotization)
This is the most robust method for large-scale preparation, utilizing 4-fluoroaniline as the

starting material.

Diazotization: 4-Fluoroaniline is treated with sodium nitrite (

) and mineral acid (

or

) at 0°C to generate the diazonium salt.

Thiocyanation: The diazonium salt solution is added to a mixture of Copper(I) thiocyanate (

) and Potassium thiocyanate (

).

Workup: The mixture is extracted with dichloromethane, washed with water, and purified via

silica gel chromatography.

Protocol B: Oxidative Cyanation of Thiols
A milder approach involving the direct cyanation of 4-fluorothiophenol.

Reagents: 4-Fluorothiophenol, TMSCN (Trimethylsilyl cyanide) or NaCN, and an oxidant

(e.g.,

or hypervalent iodine).

Mechanism: Formation of an unstable sulfenyl iodide intermediate which undergoes

nucleophilic attack by the cyanide ion.
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Reactivity & Mechanism
The thiocyanate group (-SCN) is an ambident electrophile. The "soft" sulfur atom and the

"hard" carbon of the nitrile group dictate its reactivity.

Nucleophilic Attack at Carbon (Tetrazole Formation): Reaction with azide ions (

) leads to 5-(4-fluorophenylthio)-1H-tetrazole.

Reduction to Thiol: Treatment with reducing agents (e.g.,

,

) cleaves the S-C bond to yield 4-fluorothiophenol.

Hydrolysis: Under basic conditions, it hydrolyzes to form the thiocarbamate or thiol.

Visualizing the Synthesis & Reactivity Pathways

4-Fluoroaniline
(Starting Material)

Diazonium Salt
(Intermediate)

NaNO2, HCl, 0°C

4-Fluorophenyl Thiocyanate
(CAS 2924-02-9)

CuSCN, KSCN
(Sandmeyer)

4-FluorothiophenolReduction
(LiAlH4 or Zn/HCl)

5-(4-Fluorophenylthio)-
tetrazole

NaN3, DMF
(Cycloaddition)

Aryl Sulfides
(Thioethers)

R-MgX or R-Li
(Nucleophilic Sub.)

Click to download full resolution via product page

Caption: Synthesis of 4-Fluorophenyl thiocyanate via the Sandmeyer route and its divergent

reactivity toward reduction and cycloaddition.

Applications in Drug Development
4-Fluorophenyl thiocyanate serves as a "privileged scaffold" precursor in medicinal

chemistry.
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Bioisostere Introduction: It is a direct precursor to 4-fluorophenylthio groups, which are used

to modulate lipophilicity and metabolic stability in drug candidates.

Heterocycle Synthesis: The -SCN group is a linchpin for constructing sulfur-containing

heterocycles (thiazoles, thiazinones) found in antifungal and anti-inflammatory agents.

Metabolic Stability: The para-fluorine atom blocks metabolic oxidation at the C4 position,

extending the half-life of the resulting pharmacophore.

Safety & Handling (MSDS Highlights)
Hazard Class: Irritant / Potential Cyanide Donor.

H-Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation).

Precautions:

Avoid contact with strong acids (risk of HCN gas evolution).

Handle in a well-ventilated fume hood.

Store in a cool, dry place away from oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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